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Compound of Interest

Compound Name: 1,1-Diethoxycyclohexane

Cat. No.: B155974

An In-depth Technical Guide to 1,1-Diethoxycyclohexane: Chemical Properties and Structure

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and experimental protocols related to 1,1-diethoxycyclohexane. It is intended for researchers,
scientists, and professionals in drug development and other relevant scientific fields. This
document details the compound's physicochemical properties, structural information, synthesis
methods, and chemical reactivity. All quantitative data is presented in tabular format for clarity
and ease of comparison. Detailed experimental methodologies and safety information are also
included.

Chemical Structure and Identification

1,1-Diethoxycyclohexane, also known as cyclohexanone diethyl ketal, is an organic
compound classified as a diethyl acetal of cyclohexanone.[1] Its structure features a
cyclohexane ring with two ethoxy groups attached to the same carbon atom.[1]

Key Identifiers:
e IUPAC Name: 1,1-diethoxycyclohexane[1][2]
e CAS Number: 1670-47-9[2][3]

¢ Molecular Formula: C10H2002[1][2][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b155974?utm_src=pdf-interest
https://www.benchchem.com/product/b155974?utm_src=pdf-body
https://www.benchchem.com/product/b155974?utm_src=pdf-body
https://www.benchchem.com/product/b155974?utm_src=pdf-body
https://www.smolecule.com/products/s574246
https://www.smolecule.com/products/s574246
https://www.benchchem.com/product/b155974?utm_src=pdf-body
https://www.smolecule.com/products/s574246
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxycyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxycyclohexane
https://www.chemsynthesis.com/base/chemical-structure-26743.html
https://www.smolecule.com/products/s574246
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Diethoxycyclohexane
https://www.chemsynthesis.com/base/chemical-structure-26743.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« SMILES: CCOC1(CCCCC1)OCCI1][3]
« InChl Key: MWUDABUKTZAZCX-UHFFFAOYSA-N[1]

e Synonyms: Cyclohexanone diethyl ketal, Cyclohexanone diethyl acetal, Cyclohexane, 1,1-
diethoxy-[2]

Caption: 2D structure of 1,1-Diethoxycyclohexane.

Physicochemical Properties

1,1-Diethoxycyclohexane is a colorless to pale yellow, clear liquid.[1][2] It possesses a fruity,
liquor, rum, tobacco, and woody aroma.[2]

Property Value Reference(s)
Molecular Weight 172.26 g/mol [11121[3]
Density 0.908 - 0.921 g/mL at 20-25°C [2][4]1[5]
Boiling Point 76-78 °C at 20 mmHg [31141[5]

Flash Point 140 °F (60 °C) [41[5]
Refractive Index 1.432 - 1.442 at 20°C [2][3]

N Practically insoluble in water;
Solubility _ [1][2]
soluble in ethanol

Vapor Pressure 0.341 mmHg at 25°C [41[5]

XLogP3-AA 2.4 [11[2]

Chemical Reactivity and Stability

The chemical behavior of 1,1-diethoxycyclohexane is characteristic of ethers and acetals.[1]

» Thermal Elimination: In the gas phase, it can undergo thermal elimination reactions to yield
1-ethoxycyclohexene and ethanol.[1][5]
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e Hydrolysis: Under acidic conditions, it can be hydrolyzed to regenerate cyclohexanone and
ethanol. This reversibility is key to its use as a protecting group.[1]

o Protecting Group: The acetal functional group serves as a protecting group for the carbonyl
group of cyclohexanone. This allows for chemical modifications at other sites of a molecule
under neutral or basic conditions, with the carbonyl group being restored later through acid-
catalyzed hydrolysis.[1]

Reactants

Products
Cyclohexanone

N (1,1-Diethoxycyc|ohexane)
Ethanol (2 eq.)

Click to download full resolution via product page

Acid Catalyst
(e.g., p-TsOH)

Caption: Synthesis of 1,1-Diethoxycyclohexane from cyclohexanone and ethanol.

Experimental Protocols
Synthesis of 1,1-Diethoxycyclohexane

The synthesis of 1,1-diethoxycyclohexane is typically achieved through the acid-catalyzed
acetalization of cyclohexanone with ethanol.[1][6]

Materials:
¢ Cyclohexanone
e Anhydrous ethanol

o p-Toluenesulfonic acid monohydrate (or another acid catalyst)[6][7]
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e Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate or magnesium sulfate

Equipment:

Round-bottom flask

e Magnetic stir bar

o Dean-Stark apparatus
e Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

« Distillation apparatus
Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark
apparatus fitted with a reflux condenser, add cyclohexanone (e.g., 0.1 mol).[6]

e Add a three-fold molar excess of anhydrous ethanol.[6]
e Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 1-2 mol%).[6]

» Reaction: Heat the mixture to reflux. The water formed during the reaction is collected in the
Dean-Stark trap.[6]

o Monitor the reaction progress by observing the amount of water collected or by using
analytical techniques like TLC or GC.[6]
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Work-up: Once the reaction is complete, cool the mixture to room temperature.[6]

Transfer the reaction mixture to a separatory funnel and wash sequentially with saturated
agueous sodium bicarbonate solution (to neutralize the acid), water, and then brine.[6]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6]

Purification: Filter off the drying agent and remove the excess ethanol and any extraction
solvent using a rotary evaporator.[6]

Purify the crude product by distillation under reduced pressure to obtain pure 1,1-
diethoxycyclohexane.[6]
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Caption: General experimental workflow for the synthesis and purification.
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Safety and Handling

Hazard Identification:
o GHS Classification: H412: Harmful to aquatic life with long-lasting effects.[2][8]

e The substance is reported as not meeting GHS hazard criteria in a significant number of
notifications.[2]

e May be irritating to the eyes, respiratory system, and skin.[4]
Precautionary Measures:

« Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including gloves
and safety goggles. Avoid contact with skin and eyes. Prevent fire caused by electrostatic
discharge.[8]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Tightly fitting safety goggles.[8]
o Skin Protection: Impervious clothing and chemical-resistant gloves.[8]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or
irritation is experienced.[8]

o First Aid:

o

Inhalation: Move to fresh air.[8]

o

Skin Contact: Wash off with soap and plenty of water.[8]

[¢]

Eye Contact: Rinse with pure water for at least 15 minutes.[8]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting.[8]

 Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[8]
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» Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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